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Compound of Interest

Compound Name: 2-(2,3-Dichlorophenoxy)ethanol

Cat. No.: B12211357

Get Quote

Executive Summary & Chemical Identity
2-(2,3-Dichlorophenoxy)ethanol (CAS: 107095-40-9 / Related: 114686-85-0 for phenyl

analog) is a chlorinated phenoxyethanol derivative. In biological research, it functions primarily

as a synthetic auxin precursor in plant tissue culture and a mitochondrial uncoupling model in

mammalian toxicology.

Its utility stems from its specific ortho-meta chlorination pattern (2,3-substitution), which creates

a distinct steric and electronic profile compared to the standard ortho-para (2,4-D)

configuration. This makes it an invaluable tool for studying:

Auxin Perception Kinetics: How steric hindrance at the 3-position affects binding to the

TIR1/AFB auxin receptor complex.

Metabolic Activation: The rate of intracellular oxidation from the alcohol (ethanol) form to the

active acid (acetic acid) form.
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Differential Toxicity: Comparative cytotoxicity profiles against non-target mammalian cells

(fibroblasts, hepatocytes).

Chemical Profile
Property Specification

IUPAC Name 2-(2,3-Dichlorophenoxy)ethanol

Molecular Formula C₈H₈Cl₂O₂

Molecular Weight 207.05 g/mol

Solubility
DMSO (>20 mg/mL), Ethanol (>20 mg/mL),

Water (Low)

Role
Pro-auxin (Plant), Toxicological Standard

(Mammalian)

Storage
-20°C (Stock), 4°C (Working Solution), Protect

from light

Application I: Plant Tissue Culture (Somatic
Embryogenesis)
Mechanism of Action: The "Pro-Auxin" Strategy
In plant culture, 2,3-DPE acts as a pro-drug. The ethanol moiety facilitates superior cuticle

penetration and cellular uptake compared to the highly charged acid forms (like 2,3-

Dichlorophenoxyacetic acid). Once intracellular, endogenous alcohol dehydrogenases oxidize

2,3-DPE into the active auxin, 2,3-D.

This slow-release mechanism reduces the "auxin shock" often seen with direct acid application,

promoting more synchronized somatic embryogenesis.

Experimental Workflow: Auxin Signaling Pathway
The following diagram illustrates the conversion and signaling pathway of 2,3-DPE within the

plant cell.
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Caption: Mechanism of 2,3-DPE activation and TIR1-mediated auxin signaling pathway in plant

cells.

Protocol: Callus Induction in Nicotiana tabacum (Model
System)
Objective: To induce callus formation using 2,3-DPE as the primary auxin source, comparing

efficiency to 2,4-D.

Reagents
Basal Media: Murashige and Skoog (MS) Medium (4.4 g/L) + Sucrose (30 g/L).

Stock Solution: 10 mM 2,3-DPE in DMSO.

Cytokinin: Kinetin (0.1 mg/L) - Note: Auxin/Cytokinin balance is critical.

Gelling Agent: Plant Agar (8 g/L).

Step-by-Step Methodology
Stock Preparation: Dissolve 20.7 mg of 2,3-DPE in 10 mL of sterile DMSO. Store in aliquots

at -20°C.

Media Formulation:

Prepare 1L of MS basal medium.

Adjust pH to 5.8 using 1M KOH/HCl.

Add Agar and autoclave at 121°C for 20 minutes.

Induction Supplementation:

Once media cools to ~50°C, add 2,3-DPE stock to achieve final concentrations of 1.0, 2.5,

and 5.0 µM.

Scientific Note: 2,3-DPE is heat stable, but adding post-autoclave prevents any potential

thermal degradation or hydrolysis.
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Explant Preparation:

Sterilize tobacco leaf discs (1 cm²) in 1% sodium hypochlorite (10 min) followed by 3x

dH₂O washes.

Inoculation:

Place leaf discs abaxial side down on the solid media.

Incubation:

Incubate at 25°C ± 2°C in the dark (to prevent phenolic oxidation) for 21-28 days.

Data Collection:

Score callus fresh weight and morphology (friable vs. compact).

Application II: Mammalian Toxicology (Cytotoxicity
Screening)
Mechanism of Action: Oxidative Stress & Uncoupling
In mammalian cells (e.g., Fibroblasts, Hepatocytes), chlorophenoxy compounds like 2,3-DPE

act as uncouplers of oxidative phosphorylation. The lipophilic nature allows membrane

intercalation, while the phenolic structure (post-metabolism) can disrupt the proton gradient.

This application is critical for REACH compliance and environmental safety profiling of

herbicide intermediates.

Protocol: Comparative Cytotoxicity Assay (MTT)
Objective: Determine the IC50 of 2,3-DPE in human dermal fibroblasts (HDFa) to assess

dermal toxicity risk.

Reagents
Cell Line: HDFa (Human Dermal Fibroblasts, Adult) or HepG2.

Culture Media: DMEM + 10% FBS + 1% Pen/Strep.
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Assay Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

Positive Control: 2,4-Dichlorophenoxyacetic acid (2,4-D).[1]

Step-by-Step Methodology
Seeding:

Seed HDFa cells at

cells/well in a 96-well plate.

Incubate for 24 hours at 37°C, 5% CO₂ to allow attachment.

Treatment Preparation:

Prepare a serial dilution of 2,3-DPE in serum-free DMEM.

Concentration Range: 0, 10, 50, 100, 250, 500 µM.

Control: Vehicle control (DMSO < 0.5%).[2]

Exposure:

Aspirate old media and add 100 µL of treatment media.

Incubate for 24 hours.

MTT Labeling:

Add 10 µL of MTT reagent (5 mg/mL) to each well.

Incubate for 4 hours (purple formazan crystals form in viable mitochondria).

Solubilization & Readout:

Remove media carefully.

Add 100 µL DMSO to dissolve crystals.
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Measure absorbance at 570 nm (reference 630 nm).

Analysis:

Calculate % Viability =

.

Plot Dose-Response curve to determine IC50.

Expected Data Profile
Compound IC50 (Fibroblasts) Toxicity Mechanism

2,4-D (Acid) ~300 - 500 µM
Membrane disruption /

Oxidative stress

2,3-DPE (Alcohol) ~150 - 250 µM
Higher lipophilicity = Enhanced

uptake & mitochondrial access
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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